An In-depth Technical Guide to (S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride: Structure, Synthesis, and Applications in Drug Discovery
An In-depth Technical Guide to (S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride: Structure, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Abstract
(S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride is a chiral amine of significant interest in medicinal chemistry, primarily serving as a key building block in the synthesis of various pharmaceutical agents. Its specific stereochemistry and the presence of halogen substituents on the phenyl ring make it a valuable synthon for creating complex molecules with desired pharmacological activities. This technical guide provides a comprehensive overview of its chemical structure, detailed synthetic methodologies, analytical characterization, and established applications in the field of drug development.
Chemical Structure and Properties
(S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride is the hydrochloride salt of the chiral amine (S)-1-(4-chloro-3-fluorophenyl)ethanamine. The presence of a stereocenter at the alpha-carbon of the ethylamine chain is a critical feature, as biological systems often exhibit stereospecific interactions. The chloro and fluoro substituents on the phenyl ring influence the molecule's electronic properties, lipophilicity, and metabolic stability, which are key considerations in drug design.
Below is a 2D representation of the chemical structure:
Figure 2: General workflow for asymmetric reductive amination.
Experimental Protocol: Asymmetric Reductive Amination
-
Imine Formation: To a solution of 1-(4-chloro-3-fluorophenyl)ethanone in a suitable solvent (e.g., methanol or toluene), add a chiral amine auxiliary (e.g., (R)-α-methylbenzylamine) and a dehydrating agent (e.g., molecular sieves or titanium(IV) isopropoxide). The reaction is typically stirred at room temperature until imine formation is complete, as monitored by techniques like TLC or GC-MS.
-
Diastereoselective Reduction: The crude imine is then reduced without isolation. A reducing agent such as sodium borohydride or catalytic hydrogenation (e.g., H₂ over Pd/C) is introduced. The choice of reducing agent and reaction conditions is crucial for achieving high diastereoselectivity. [1]3. Diastereomer Separation: The resulting mixture of diastereomeric amines can be separated by chromatography or crystallization.
-
Auxiliary Cleavage: The chiral auxiliary is removed from the desired diastereomer, typically by hydrogenolysis for benzyl-type auxiliaries, to yield the target (S)-1-(4-chloro-3-fluorophenyl)ethanamine.
-
Salt Formation: The free amine is then treated with hydrochloric acid in a suitable solvent (e.g., diethyl ether or isopropanol) to precipitate the hydrochloride salt.
The causality behind this experimental choice lies in the temporary introduction of a chiral center from the auxiliary, which directs the approach of the reducing agent to the imine, leading to the preferential formation of one diastereomer.
Enzymatic Transamination
Biocatalysis using ω-transaminases (ω-TAs) has emerged as a green and highly selective alternative for the synthesis of chiral amines. [2][3]These enzymes catalyze the transfer of an amino group from an amino donor to a prochiral ketone, producing a chiral amine with high enantiomeric excess.
The enzymatic process can be visualized as follows:
Figure 3: Workflow for enzymatic transamination.
Experimental Protocol: Enzymatic Transamination
-
Reaction Setup: In a buffered aqueous solution at a controlled pH (typically 7-9), the substrate 1-(4-chloro-3-fluorophenyl)ethanone is suspended. An S-selective ω-transaminase and a suitable amino donor (e.g., isopropylamine or L-alanine) are added. [2]A co-solvent such as DMSO may be used to improve substrate solubility. [4]2. Enzymatic Conversion: The reaction mixture is incubated at a specific temperature (e.g., 30-40 °C) with gentle agitation. The progress of the reaction is monitored by HPLC or GC to determine the conversion and enantiomeric excess of the product.
-
Work-up and Isolation: Once the reaction reaches completion or equilibrium, the enzyme is removed (e.g., by centrifugation or filtration). The product is extracted from the aqueous phase using an organic solvent.
-
Purification and Salt Formation: The extracted amine is purified by chromatography or distillation. The pure amine is then converted to its hydrochloride salt as described previously.
The expertise behind this choice of protocol is rooted in the high selectivity of enzymes, which often leads to products with very high enantiomeric purity, minimizing the need for extensive purification of stereoisomers. [5]
Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemistry of (S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride. A combination of spectroscopic and chromatographic techniques is employed.
Table 2: Key Analytical Techniques and Expected Observations
| Technique | Expected Data/Observations |
| ¹H NMR | Signals corresponding to the aromatic protons (with splitting patterns influenced by chloro and fluoro substituents), the methine proton (quartet), the methyl group (doublet), and the amine protons. The chemical shifts will be influenced by the solvent and the hydrochloride salt form. |
| ¹³C NMR | Distinct signals for each carbon atom in the molecule. The chemical shifts of the aromatic carbons will be affected by the electron-withdrawing effects of the halogen atoms. |
| FT-IR | Characteristic absorption bands for N-H stretching (amine salt), C-H stretching (aromatic and aliphatic), C=C stretching (aromatic ring), and C-Cl and C-F stretching. |
| Mass Spectrometry (MS) | The mass spectrum will show the molecular ion peak corresponding to the free amine, as well as characteristic fragmentation patterns. |
| Chiral HPLC | A single peak when analyzed on a suitable chiral stationary phase, confirming the high enantiomeric purity of the (S)-enantiomer. |
While specific spectral data for this exact compound is not readily available in public databases, the expected patterns can be inferred from the analysis of structurally similar compounds. [6][7][8]
Applications in Drug Development
(S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride serves as a crucial intermediate in the synthesis of active pharmaceutical ingredients (APIs). The phenethylamine scaffold is a common motif in many biologically active molecules. The specific substitution pattern and chirality of this compound make it a valuable precursor for targeting a range of therapeutic areas.
Chiral amines, in general, are widely used as building blocks in the synthesis of drugs for various conditions. [9][10]While specific publicly disclosed APIs directly synthesized from this intermediate are not extensively documented, its structural features suggest potential applications in the development of:
-
Protein Kinase Inhibitors: The phenethylamine moiety can be incorporated into scaffolds that target the ATP-binding site of protein kinases, which are implicated in various cancers. For instance, related structures have been explored in the development of Protein Kinase B (PKB/AKT) inhibitors. [11]* Neurological Drugs: Substituted phenethylamines are known to interact with various receptors and transporters in the central nervous system. This makes them valuable starting materials for the discovery of new treatments for neurological and psychiatric disorders.
-
Antimicrobial Agents: The incorporation of halogenated phenyl groups can enhance the antimicrobial activity of certain compounds.
The use of this specific chiral amine allows medicinal chemists to synthesize enantiomerically pure final compounds, which is often a regulatory requirement and can lead to improved efficacy and a better safety profile compared to racemic mixtures. [12]
Conclusion
(S)-1-(4-chloro-3-fluorophenyl)ethanamine hydrochloride is a well-defined chemical entity with significant potential in the pharmaceutical industry. Its synthesis can be achieved through established methods of asymmetric chemistry, with enzymatic transamination offering a highly selective and environmentally friendly route. The analytical techniques available provide robust methods for its characterization and quality control. As a chiral building block, it provides a valuable starting point for the synthesis of novel, enantiomerically pure drug candidates, underscoring its importance in the ongoing quest for new and improved therapeutics.
References
- U.S. Patent US20040072845A1, "Enantiomers of 1-[ (4-chlorophenyl) phenylmethyl ] -4-[ (4-methylphenyl) sulfonyl] piperazine," issued April 15, 2004.
- Direct Asymmetric Reductive Amination of α-Keto Acetals. The Royal Society of Chemistry.
- Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4907.
- A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.
- Rodrigues, C. J. C., Ferrer, M., & de Carvalho, C. C. C. R. (2021). ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine. Molecules, 26(5), 1297.
- New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary.
- ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine.
- Development of Asymmetric Reductive Amination of Unfunctionalized Ketone with Primary Amine.
-
Ono, T., Kukhar, V. P., & Soloshonok, V. A. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via-[9][13]Proton Shift Reaction.(1) Scope and Limitations. The Journal of Organic Chemistry, 61(19), 6563–6569.
- Pharmaceutical P.I.N.
- 1H, 13C, and 119Sn NMR, IR, mass, thermal, and biological studies of organotin(IV) derivatives of 4-p-(chlorophenyl)-2-phenyl-5-thiazoleacetic acid.
- Elkhateeb, A., Alshehri, A. S., Kirsch, G., & Abdel-Hafez, S. H. (2016). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry, 32(1), 487-493.
- The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org.
- Wu, Z., He, H., Chen, M., Zhu, L., Zheng, W., Cao, Y., & Antilla, J. C. (2022). Asymmetric Reductive Amination with Pinacolborane Catalyzed by Chiral SPINOL Borophosphates. Organic Letters, 24(50), 9436–9441.
- Engineered the Active Site of ω-Transaminase for Enhanced Asymmetric Synthesis Towards (S)-1-[4-(Trifluoromethyl)phenyl]ethylamine. PubMed.
- Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4907.
- (S)-1-(4-Chloro-3-fluorophenyl)ethanamine hydrochloride. Crysdot.
- Strategies in asymmetric reductive amination.
- Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl
- Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with ω‐transaminase. Biotechnology and bioengineering, 65(2), 206-211.
- Engineered the Active Site of ω-Transaminase for Enhanced Asymmetric Synthesis Towards (S)-1-[4-(Trifluoromethyl)phenyl]ethylamine.
- Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (2024).
- Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes.
- "A Process For Production Of 4 (4 Aminophenyl) 3 Morpholinone". Quick Company.
- U.S. Patent US10654855B2, "Protein kinase B inhibitors," issued May 19, 2020.
- Advancing Chiral Chemistry in API Synthesis. Pharmaceutical Technology.
- Exploring the Potential of Multinuclear Solid‐State 1H, 13C, and 35Cl Magnetic Resonance To Characterize Static and Dynamic Disorder in Pharmaceutical Hydrochlorides. NIH.
- (R)-1-(4-Chloro-3-fluorophenyl)ethanamine. BLDpharm.
- 1-(4-Chlorophenyl)-3,3,3-trifluoropropyne - Optional[13C NMR] - Chemical Shifts. SpectraBase.
- (S)-1-(3-Chloro-4-fluorophenyl)ethanamine. BLDpharm.
Sources
- 1. researchgate.net [researchgate.net]
- 2. mdpi.com [mdpi.com]
- 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. mdpi.com [mdpi.com]
- 7. researchgate.net [researchgate.net]
- 8. preprints.org [preprints.org]
- 9. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
- 10. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. US10654855B2 - Protein kinase B inhibitors - Google Patents [patents.google.com]
- 12. pharmtech.com [pharmtech.com]
- 13. US20040072845A1 - Enantiomers of 1-[ (4-chlorophenyl) phenylmethyl ] -4-[ (4-methylphenyl) sulfonyl] piperazine - Google Patents [patents.google.com]

